solubility of N-methyl-3-phenylprop-2-en-1-amine hydrochloride in organic solvents
solubility of N-methyl-3-phenylprop-2-en-1-amine hydrochloride in organic solvents
Title: Solubility Dynamics of N-Methyl-3-phenylprop-2-en-1-amine Hydrochloride in Organic Solvents: A Technical Guide for Pharmaceutical Development
Executive Summary
(E)-N-methyl-3-phenylprop-2-en-1-amine hydrochloride, commonly referred to as N-methylcinnamylamine hydrochloride, is a high-value synthetic building block in medicinal chemistry. It serves as the definitive allylamine precursor for synthesizing broad-spectrum squalene epoxidase inhibitors, most notably the commercial antifungal agents naftifine and terbinafine (1)[1]. For process chemists and formulation scientists, mastering the solubility dynamics of this amine salt is critical. Solvent selection directly dictates the thermodynamic efficiency of nucleophilic substitution reactions (such as coupling with 1-chloromethylnaphthalene) and governs the yield of downstream purification steps (2)[2]. This whitepaper provides an authoritative analysis of the compound's solubility profile, thermodynamic behavior, and empirical methodologies for isolation.
Chemical Profile & Structural Thermodynamics
The solubility of any organic amine salt is governed by a thermodynamic tug-of-war between its crystal lattice energy and the solvation energy provided by the surrounding medium.
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Structural Dichotomy: N-methyl-3-phenylprop-2-en-1-amine hydrochloride exhibits a distinct amphiphilic character. The cinnamyl moiety (a phenyl ring conjugated with a trans-alkene) is highly lipophilic and hydrophobic. Conversely, the secondary amine hydrochloride headgroup (-NH₂⁺CH₃ Cl⁻) is highly polar, characterized by strong ionic bonds and hydrogen-bonding capabilities (3)[3].
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Thermodynamic Causality: In non-polar solvents (e.g., toluene, hexane), solvent-solute interactions are restricted to weak London dispersion forces. These forces are thermodynamically insufficient to overcome the strong electrostatic lattice energy of the salt, rendering it insoluble. However, in polar protic solvents (e.g., methanol), hydrogen bonding rapidly disrupts the chloride-amine ionic pairing, leading to high solubility (4)[4]. Polar aprotic solvents (e.g., DMSO) solvate the cation effectively via strong ion-dipole interactions, also resulting in excellent dissolution profiles[4].
Empirical Solubility Data in Organic Solvents
Based on analytical certificates and thermodynamic models of structurally analogous amine hydrochlorides, the solubility of N-methyl-3-phenylprop-2-en-1-amine hydrochloride follows a predictable polarity-driven gradient. The table below synthesizes these parameters for standard API synthesis solvents.
| Solvent Category | Specific Solvent | Dielectric Constant (ε) | Solubility Profile at 25°C | Mechanistic Rationale |
| Polar Protic | Methanol | 32.7 | Highly Soluble (>50 mg/mL) | Strong H-bond donation to Cl⁻; H-bond acceptance from -NH₂⁺[4]. |
| Polar Protic | Ethanol | 24.5 | Soluble (~20-30 mg/mL) | Moderate H-bonding; slightly sterically hindered by the ethyl chain. |
| Polar Aprotic | DMSO | 46.7 | Highly Soluble (>50 mg/mL) | Exceptional polarity; strong ion-dipole interaction with the cation[4]. |
| Polar Aprotic | DMF | 36.7 | Soluble (~20-50 mg/mL) | Effective solvation of the protonated amine without H-bond donation. |
| Moderate Polar | Ethyl Acetate | 6.0 | Sparingly Soluble (<1 mg/mL) | Insufficient dielectric constant to break the strong ionic lattice. |
| Non-Polar | Toluene | 2.4 | Insoluble (<0.1 mg/mL) | Cannot disrupt ionic bonds; acts as an ideal anti-solvent for precipitation[1]. |
| Non-Polar | Hexane | 1.9 | Insoluble (<0.1 mg/mL) | Purely dispersive interactions; completely repelled by the ionic headgroup. |
Process Insight: Toluene is frequently utilized as the primary reaction solvent in the synthesis of naftifine. While the free base of N-methylcinnamylamine is highly soluble in toluene, the addition of hydrogen chloride gas rapidly forms the insoluble hydrochloride salt, allowing for immediate product isolation via filtration (1)[1].
Mechanistic Workflows: Solubility Determination Protocol
To generate precise thermodynamic models for crystallization, dynamic solubility measurement is fundamentally superior to static gravimetric methods. Gravimetric methods are prone to errors from solvent entrapment within the crystal lattice. By utilizing dynamic laser transmittance, we create a self-validating system that measures true thermodynamic equilibrium in situ without disrupting the phase boundary ().
Step-by-Step Methodology: Dynamic Laser Monitoring
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System Calibration: Equip a 50 mL jacketed glass vessel with a magnetic stirrer, a calibrated PT100 temperature probe, and a laser transmitter/receiver pair. Circulate a thermostatic fluid to maintain the target temperature (e.g., 298.15 K) within ±0.05 K.
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Solvent Equilibration: Add exactly 20.0 mL of the target organic solvent (e.g., Methanol or DMF) into the vessel. Allow the solvent to reach thermal equilibrium.
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Solute Addition: Introduce a pre-weighed aliquot (e.g., 5.0 mg) of high-purity (E)-N-methyl-3-phenylprop-2-en-1-amine hydrochloride.
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Laser Transmittance Monitoring: Activate the laser. The initial addition of the solid will cause the solution to become turbid, sharply dropping the laser transmittance.
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Dissolution & Titration: Stir the mixture until the solute completely dissolves, indicated by the laser transmittance returning to its maximum baseline. Repeat the addition of solute aliquots until the transmittance fails to recover after 2 hours of continuous stirring, indicating absolute saturation.
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Data Validation: Filter the saturated solution through a 0.22 μm PTFE syringe filter. Evaporate a known volume of the filtrate under a vacuum and weigh the residual solid (gravimetric validation) to confirm the dynamic reading.
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Thermodynamic Modeling: Fit the empirical data to the modified Apelblat equation or the Non-Random Two-Liquid (NRTL) model to predict solubility across a continuous temperature gradient, enabling precise crystallization control.
Solvation Pathways & Crystallization Strategy
Understanding the solubility differential between polar and non-polar solvents enables the design of highly efficient anti-solvent crystallization workflows. By dissolving the crude amine hydrochloride in a polar solvent (e.g., Methanol) and titrating in a non-polar anti-solvent (e.g., Toluene), process chemists can force the compound out of solution while retaining organic impurities in the mother liquor, achieving >99% purity.
Thermodynamic workflow for the solvent-mediated crystallization of N-methylcinnamylamine HCl.
References
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ChemicalBook. "Naftifine hydrochloride | 65473-14-5". ChemicalBook. 1
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SciELO. "Solubility of 1-Adamantanamine hydrochloride in Six Pure Solvents between 283.15 K and 333.15 K". SciELO.
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Chemicea. "(E)-N-Methylcinnamylamine Hydrochloride - Draft COA". Chemicea Pharmaceuticals. 4
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Spectroscopy Online. "Organic Nitrogen Compounds V: Amine Salts". Spectroscopy Online. 3
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Molaid. "Synthesis and structure-activity relationships of naftifine-related allylamine antimycotics". Journal of Medicinal Chemistry (via Molaid). 2
